Cas no 18050-51-6 ((11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one)

• Product Name: (11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one
• CAS No: 18050-51-6
• MF: C₂₁H₃₂O₂
• MW: 316.477586746216
• CID: 1377354
• PubChem ID: 192949
• Update Time: 2025-04-20

(11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one Chemical and Physical Properties

Names and Identifiers

• (11beta)-17-ethyl-17-hydroxy-11-methylestr-4-en-3-one
• (8R,9S,10R,11S,13S,14S,17S)-17-ethyl-17-hydroxy-11,13-dimethyl-1,2,6,7,8,9,10,11,12,14,15,16-dodecahydrocyclopenta[a]phenanthren-3-one
• 18050-51-6
• SC 18310
• 19-Norpregn-4-en-3-one, 17-hydroxy-11-methyl-, (11beta,17alpha)-
• 11beta-Methyl-17alpha-ethyl-19-nortestosterone
• SC-18310

• Inchi： 1S/C21H32O2/c1-4-21(23)10-9-18-17-7-5-14-11-15(22)6-8-16(14)19(17)13(2)12-20(18,21)3/h11,13,16-19,23H,4-10,12H2,1-3H3/t13-,16-,17-,18-,19+,20-,21?/m0/s1
• InChI Key： QXJKBOCPCNWNCD-ZWSJVUINSA-N
• SMILES： OC1(CC)CC[C@H]2[C@@H]3CCC4=CC(CC[C@@H]4[C@H]3[C@@H](C)C[C@@]21C)=O

Computed Properties

• Exact Mass: 316.240230259g/mol
• Monoisotopic Mass: 316.240230259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Gluco/mineralocorticoids, progestogins and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Pregnane steroids Gluco/mineralocorticoids, progestogins and derivatives